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Compound of Interest

Compound Name: HUHS2002

Cat. No.: B15574862

Disclaimer: The product "HUHS2002" could not be definitively identified. Based on search
results, it is highly probable that this is a typographical error and the intended product is "HHS
2000," a synthetic lubricating oil. The following information pertains to HHS 2000 and is based
on its Safety Data Sheet (SDS). It is crucial to always refer to the specific SDS for the product
in your possession before handling or disposal.

This guide provides essential safety and logistical information for the proper disposal of HHS
2000, a flammable aerosol lubricant. The procedures outlined are intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

Hazardous Components and Safety Information

HHS 2000 is an extremely flammable aerosol that can cause skin irritation and may cause
drowsiness or dizziness. It is harmful to aquatic life with long-lasting effects. The primary
hazardous components are listed below.
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Chemical Name Hazard Statements

) H222: Extremely flammable aerosol. H229:
Hydrocarbons, C6-C7, n-alkanes, isoalkanes, ] ) ]
) Pressurised container: May burst if heated.
cyclics, <5% n-hexane o
H315: Causes skin irritation.

) H336: May cause drowsiness or dizziness.
Hydrocarbons, C7, n-alkanes, isoalkanes, o ) )
] H412: Harmful to aquatic life with long lasting
cyclics
effects.

Experimental Protocol: Spill and Leak Containment

In the event of a spill or leak, the following steps should be taken to contain the material and
prevent environmental contamination.

1. Environmental Precautions:

e Avoid release into the environment.

o Prevent further leakage or spillage if it is safe to do so.

o Prevent the product from spreading over a wide area, for example, by using containment
barriers or oil barriers.

o Retain and dispose of contaminated wash water.

» Local authorities should be notified if significant spillages cannot be contained.

2. Methods and Materials for Containment and Cleaning Up:

o Use personal protective equipment.

o Use extinguishing measures that are appropriate to the local circumstances and the
surrounding environment.

e For unopened containers, use a water spray to cool them.

e Ifitis safe to do so, remove undamaged containers from the fire area.

e Evacuate the area.

Disposal Plan: Step-by-Step Procedures

Proper disposal of HHS 2000 and its containers is critical to ensure safety and regulatory

compliance.
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1. Product Disposal:

o Dispose of the contents and the container to an approved waste disposal plant[1].
¢ Do not dispose of the product into the sewer system.
¢ Do not contaminate ponds, waterways, or ditches with the chemical or used container.

2. Container Disposal:

» Empty containers retain product residue and can be hazardous.
e Do not pierce or burn the container, even after use[1][2].
o Dispose of the container at an approved waste disposal plant.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of HHS
2000.
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Begin Disposal Process for HHS 2000

Is the product completely used?

Dispose of empty container at an approved waste disposal plant.

Is there a spill or leak?

Dispose of unused product and container at an approved waste disposal plant.

Follow spill containment protocol. No

End of Disposal Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for HHS 2000 (Likely
"HUHS2002")]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574862#huhs2002-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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